Cas no 120118-42-5 (1H-Imidazole-2-carbonitrile,5-(4-ethoxyphenyl)-)

• Product Name: 1H-Imidazole-2-carbonitrile,5-(4-ethoxyphenyl)-
• CAS No: 120118-42-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 105121
• PubChem ID: 14455670
• Update Time: 2025-04-18

1H-Imidazole-2-carbonitrile,5-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carbonitrile,5-(4-ethoxyphenyl)-
• 1H-Imidazole-2-carbonitrile,4-(4-ethoxyphenyl)-(9CI)
• 5-(4-ethoxyphenyl)-1H-imidazole-2-carbonitrile
• 120118-42-5
• 4-(4-ethoxyphenyl)-1H-imidazole-2-carbonitrile

• Inchi： 1S/C12H11N3O/c1-2-16-10-5-3-9(4-6-10)11-8-14-12(7-13)15-11/h3-6,8H,2H2,1H3,(H,14,15)
• InChI Key： DHVFSGXWMRGJNX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=CN=C(C#N)N1

Computed Properties

• Exact Mass: 213.09000
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.70000
• LogP: 2.34708